1-ethyl-6-(tetrahydro-2H-pyran-4-yl)-1H-imidazo[1,2-b]pyrazole

• IUPAC Name: 1-ethyl-6-(oxan-4-yl)imidazo[1,2-b]pyrazole
• InChI: InChI=1S/C12H17N3O/c1-2-14-5-6-15-12(14)9-11(13-15)10-3-7-16-8-4-10/h5-6,9-10H,2-4,7-8H2,1H3
• InChI Key: ZDTVUAFPJVZMSO-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=CN2C1=CC(=N2)C3CCOCC3
• Molecular Formula: C12H17N3O
• Molecular Weight: 219.28 g/mol
• CAS No.: 2098010-65-0

Description

The compound “1-ethyl-6-(tetrahydro-2H-pyran-4-yl)-1H-imidazo[1,2-b]pyrazole” is a complex organic molecule. It contains an imidazo[1,2-b]pyrazole core, which is a type of heterocyclic compound. This core is substituted with an ethyl group and a tetrahydro-2H-pyran-4-yl group.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the imidazo[1,2-b]pyrazole core, with the ethyl and tetrahydro-2H-pyran-4-yl groups attached. The exact structure would depend on the positions of these substituents.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the imidazo[1,2-b]pyrazole core and the substituent groups. The exact reactions it could undergo would depend on the specific conditions and reagents used.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. For example, the presence of the ethyl and tetrahydro-2H-pyran-4-yl groups could influence its solubility, boiling point, and melting point.

Future Directions

The study of imidazo[1,2-b]pyrazole derivatives is an active area of research, particularly in the field of medicinal chemistry. Future research could explore the biological activity of this compound and its potential applications in drug development.

Biochemical Analysis

Biochemical Properties

1-ethyl-6-(tetrahydro-2H-pyran-4-yl)-1H-imidazo[1,2-b]pyrazole plays a significant role in various biochemical reactions. It interacts with several enzymes, proteins, and other biomolecules. For instance, it has been reported to interact with histone deacetylase (HDAC) inhibitors, which are crucial in regulating gene expression by modifying chromatin structure . The nature of these interactions involves binding to the active sites of these enzymes, thereby inhibiting their activity and leading to changes in gene expression.

Cellular Effects

This compound influences various cellular processes. It has been shown to affect cell signaling pathways, gene expression, and cellular metabolism. For example, it can modulate the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are involved in inflammatory responses . Additionally, it has been observed to maintain cell viability and reduce leukocyte migration, indicating its potential anti-inflammatory properties .

Molecular Mechanism

The molecular mechanism of this compound involves its binding interactions with biomolecules. It acts as an inhibitor of specific enzymes, such as HDACs, by binding to their active sites and preventing their normal function . This inhibition leads to changes in gene expression and subsequent cellular effects. Additionally, it may interact with other proteins and receptors, contributing to its overall biochemical activity.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are crucial factors influencing its long-term effects on cellular function. Studies have shown that it remains stable under specific storage conditions, such as being kept in a dark place and stored in a freezer at temperatures below -20°C . Long-term exposure to this compound in in vitro and in vivo studies has demonstrated sustained anti-inflammatory effects and maintained cell viability .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, it has been observed to exhibit significant anti-inflammatory and analgesic effects without causing adverse reactions . At higher doses, there may be potential toxic effects, including alterations in cellular metabolism and gene expression. It is essential to determine the optimal dosage to maximize therapeutic benefits while minimizing adverse effects.

Metabolic Pathways

This compound is involved in various metabolic pathways. It interacts with enzymes and cofactors that play a role in its metabolism. For instance, it may undergo oxidation and reduction reactions, leading to the formation of metabolites that can further influence its biochemical activity . Understanding these metabolic pathways is crucial for predicting the compound’s pharmacokinetics and potential interactions with other drugs.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are essential for its biological activity. It can be transported across cell membranes through specific transporters or passive diffusion . Once inside the cells, it may interact with binding proteins that facilitate its localization and accumulation in specific cellular compartments. These interactions can influence its overall efficacy and therapeutic potential.

Subcellular Localization

The subcellular localization of this compound is critical for its activity and function. It may be directed to specific compartments or organelles through targeting signals or post-translational modifications . For example, it may localize to the nucleus, where it can interact with chromatin and influence gene expression. Understanding its subcellular localization can provide insights into its mechanism of action and potential therapeutic applications.